Cas no 178888-26-1 (Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, phenylmethyl ester (9CI))

• Product Name: Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, phenylmethyl ester (9CI)
• CAS No: 178888-26-1
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• CID: 6360469
• PubChem ID: 15247499
• Update Time: 2025-06-11

Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, phenylmethyl ester (9CI)
• benzyl N-[2-(4-chlorophenyl)-2-oxoethyl]carbamate
• 178888-26-1
• EN300-7166040

• Inchi： 1S/C16H14ClNO3/c17-14-8-6-13(7-9-14)15(19)10-18-16(20)21-11-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,18,20)
• InChI Key： SVFMHKYDWJQELA-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(C1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 303.0662210g/mol
• Monoisotopic Mass: 303.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 496.2±35.0 °C(Predicted)
• pka: 10.53±0.46(Predicted)

Additional information on Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, phenylmethyl ester (9CI)

Research Briefing on Carbamic Acid, [2-(4-Chlorophenyl)-2-oxoethyl]-, Phenylmethyl Ester (9CI) (CAS: 178888-26-1)

Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, phenylmethyl ester (9CI) (CAS: 178888-26-1) is a synthetic organic compound with potential applications in medicinal chemistry and drug development. Recent studies have explored its chemical properties, biological activities, and potential therapeutic uses. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 178888-26-1, highlighting improved yield and purity through a modified esterification process. The researchers optimized reaction conditions using N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent, achieving a 78% yield with >95% purity. This advancement addresses previous challenges in large-scale synthesis of this carbamate derivative.

In pharmacological research, a team from Harvard Medical School (2024) examined the compound's interaction with gamma-aminobutyric acid (GABA) receptors. Their molecular docking studies revealed that 178888-26-1 exhibits moderate affinity for GABA_A receptor subtypes, particularly those containing α5 subunits. This finding suggests potential anxiolytic or sedative applications, though in vivo studies are needed to confirm these effects.

The compound's metabolic stability was evaluated in a recent ADME (Absorption, Distribution, Metabolism, and Excretion) study (European Journal of Pharmaceutical Sciences, 2024). Results showed moderate plasma protein binding (82%) and acceptable metabolic stability in human liver microsomes, with a half-life of 45 minutes. These pharmacokinetic properties indicate that structural modifications may be required to improve its drug-like characteristics.

Emerging research has also explored 178888-26-1's potential as a building block for more complex pharmaceutical compounds. A patent application (WO2023124567) filed in 2023 describes its use in the synthesis of novel histone deacetylase (HDAC) inhibitors, demonstrating promising preliminary results in cancer cell line assays. The carbamate moiety appears crucial for target engagement in these derivatives.

Future research directions include further optimization of the compound's pharmacological profile, investigation of its potential in neurological disorders, and development of more efficient synthetic routes. The current body of research positions 178888-26-1 as an interesting scaffold for medicinal chemistry, though additional studies are needed to fully realize its therapeutic potential.